Cas no 678190-60-8 (<br>3-(4-(4-Bromophenyl)-5-((3-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

• Product Name: <br>3-(4-(4-Bromophenyl)-5-((3-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• CAS No: 678190-60-8
• MF: C₂₀H₁₄BrClN₄S
• MW: 457.773960590363
• CID: 3051342
• PubChem ID: 1888721
• Update Time: 2025-04-21

<br>3-(4-(4-Bromophenyl)-5-((3-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-(4-Bromophenyl)-5-((3-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• 678190-60-8
• 643-263-2
• AKOS002192386
• STK554218
• 3-{4-(4-bromophenyl)-5-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• SALOR-INT L405663-1EA
• 3-(4-(4-Bromophenyl)-5-((3-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine

• Inchi： 1S/C20H14BrClN4S/c21-16-6-8-18(9-7-16)26-19(15-4-2-10-23-12-15)24-25-20(26)27-13-14-3-1-5-17(22)11-14/h1-12H,13H2
• InChI Key： KBBPLZXJVFFLSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 455.98111Da
• Monoisotopic Mass: 455.98111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68.9Ų